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m-TAMS Software: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the compatibility and troubleshooting of m-

TAMS (TAMS Analyzer) software.

Frequently Asked Questions (FAQs)
Q1: What is m-TAMS (TAMS Analyzer)?

A1: m-TAMS, formally known as TAMS Analyzer, is a free and open-source software tool

designed for qualitative data analysis.[1][2] It assists researchers in coding, analyzing, and

identifying themes within textual, and to some extent, audiovisual data such as interviews, field

notes, and web pages.[2][3] The software allows users to assign ethnographic codes to

segments of text, which can then be extracted and analyzed.[2]

Q2: On which operating systems can I use m-TAMS?

A2: TAMS Analyzer is primarily developed for macOS.[1][2] A Linux version is also mentioned

as being available.[2][4] There is no clear indication of a dedicated, natively supported version

for the Windows operating system.

Q3: What are the system requirements for installing m-TAMS on a Mac?

A3: The system requirements for TAMS Analyzer on macOS can vary slightly between

versions. Generally, a Mac with an Intel processor and OS X 10.7 or later is required.[5] More
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recent versions may require macOS 10.13 or later and are compatible with both Intel and Apple

Silicon architectures.[6]

Q4: Is m-TAMS software free to use?

A4: Yes, TAMS Analyzer is a free and open-source software distributed under the GPL v2

license.[2]

Q5: Where can I download the m-TAMS software?

A5: The software can be downloaded from its official SourceForge repository.[2] The download

typically includes the main application and accompanying documentation.[1]

OS and File Format Compatibility
The following tables summarize the compatibility of TAMS Analyzer with different operating

systems and file formats.

Operating System Compatibility Notes

macOS Fully Supported

Primarily developed for and

fully compatible with macOS.

[1][2]

Linux Available
A GNUstep/CLI version for

Linux is available.[2][4]

Windows Not Natively Supported

There is no official, native

version for Windows

mentioned.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://tams-analyzer.macupdate.com/
https://tamsys.sourceforge.io/
https://tamsys.sourceforge.io/
http://depts.washington.edu/csscr/pdf/TAMS.pdf
http://depts.washington.edu/csscr/pdf/TAMS.pdf
https://tamsys.sourceforge.io/
https://tamsys.sourceforge.io/
https://www.onworks.net/software/linux/app-text-analysis-markup-system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


File Format Compatibility Notes

Text (.txt) Supported
Fully supported for coding and

analysis.[5][6]

RTF (.rtf) Supported

A preferred format as it can be

edited from within TAMS

Analyzer.[1]

RTFD (.rtfd) Supported Supported for analysis.[5]

PDF (.pdf) Supported

Can be linked and coded, but

the codes are saved in a

separate TAMS file and the

PDF cannot be edited within

the software.[1]

Word (.doc, .docx) Requires Conversion

Word documents need to be

converted to RTF or PDF

before they can be imported

into TAMS Analyzer.[1]

Audio/Video Limited Support

Audio and video files can be

linked for transcription

purposes, but the media itself

cannot be directly coded.[1]

Image (JPEG) Limited Support

JPEG files can be linked, with

codes saved in an associated

TAMS file.[1]

Troubleshooting Guides
Issue 1: Installation Problems on macOS

Symptom: The TAMS Analyzer application will not open after downloading.

Solution:

Ensure you have downloaded the correct version for your macOS version.[5][6]
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After downloading, drag the "TAMS Analyzer" and "graphviz" folders to your "Applications"

folder.[1]

If you encounter a security warning, you may need to open the application by right-clicking

(or Ctrl-clicking) the icon and selecting "Open" from the context menu, then confirming the

action.

Issue 2: Importing Word Documents Fails

Symptom: You are unable to import a Microsoft Word document (.doc or .docx) into your

TAMS Analyzer project.

Solution:

TAMS Analyzer does not directly support Word document formats.[1]

Open your document in Microsoft Word or another word processor.

Save the document as a Rich Text Format (.rtf) file.

Import the newly created .rtf file into your TAMS Analyzer project.

Issue 3: Error Messages Related to Graphviz

Symptom: You receive an error message about "Graphviz" when trying to use certain

features.

Solution:

TAMS Analyzer uses Graphviz for some of its visualization features.[2]

Ensure that the "graphviz" folder that came with the TAMS Analyzer download is also in

your "Applications" folder.[1]

For more advanced troubleshooting, you may need to install Graphviz separately through

a package manager like MacPorts.[2]

Experimental Protocols
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While m-TAMS is a software tool for data analysis and not a wet-lab experimental procedure,

the following outlines a typical workflow for a qualitative analysis experiment using the

software.

Protocol: Thematic Analysis of Interview Transcripts using TAMS Analyzer

Project Setup:

Launch TAMS Analyzer.

Create a new project and give it a descriptive name.

Browse to select a location on your computer to save the project files.

Data Preparation:

Ensure all interview transcripts are in a compatible format (preferably .rtf).

Convert any .doc or .docx files to .rtf.

Data Import:

Within your TAMS Analyzer project, navigate to the file import section.

Select and import the prepared transcript files into the project.

Coding:

Open a transcript within the TAMS Analyzer interface.

Read through the text to identify passages of interest.

To apply a code, select the relevant text passage.

Enter the desired code in the coding panel and apply it to the selected text.

Repeat this process for all transcripts, creating new codes as themes emerge.

Analysis and Reporting:
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Utilize the software's tools to search for and extract all text passages associated with a

specific code or combination of codes.

Generate reports of coded data to identify patterns and frequencies.

Export the analysis results for further statistical analysis or for inclusion in your research

publication.

Visualizations
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m-TAMS Software Troubleshooting Workflow

User Encounters Issue

Is the OS macOS or Linux?

Windows is not natively supported.
Consider a virtual machine or

 an alternative software.

No

Was the software installed correctly?
(Dragged to Applications folder)

Yes

Issue Resolved

Re-install following the
 installation guide.

No

Is the file format compatible?
(.rtf, .txt, .pdf)

Yes

Convert file to a
 compatible format (e.g., .rtf).

No

Consult the user guide and
 official documentation.

Yes

Seek help from the community
 (e.g., SourceForge forums).

Click to download full resolution via product page

Caption: A flowchart illustrating the troubleshooting steps for common m-TAMS software

issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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